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Compound of Interest

Compound Name: Combivent Respimat

Cat. No.: B1264432 Get Quote

This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of Combivent Respimat in a

laboratory setting. The information is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this pharmaceutical product.

Product Information and Hazards
Combivent Respimat is a combination of ipratropium bromide and albuterol sulfate, delivered

as a slow-moving mist.[1] The active ingredients are ipratropium bromide (an anticholinergic)

and albuterol sulfate (a beta2-adrenergic agonist).[2]

Hazard Identification:

The Safety Data Sheet (SDS) for Combivent Respimat indicates the following potential

hazards:

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[3]

Hypersensitivity Reactions: Allergic reactions, including skin rash, angioedema, and

anaphylaxis, may occur.[4][5]

Cardiovascular Effects: Can produce a clinically significant cardiovascular effect in some

patients, such as changes in pulse rate and blood pressure.[6]
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Ocular Effects: May increase intraocular pressure and could worsen narrow-angle glaucoma.

Avoid spraying into the eyes.[2][7]

Paradoxical Bronchospasm: Can cause a life-threatening narrowing of the airways.[7]

Personal Protective Equipment (PPE)
When handling Combivent Respimat in a laboratory setting, the following personal protective

equipment is recommended to minimize exposure.[3][8]

PPE Item Specification Rationale

Gloves
Nitrile or other suitable

chemical-resistant gloves.

To prevent skin contact with

the solution.[8]

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from accidental

sprays which can cause

irritation and other ocular

effects.[2][8]

Lab Coat Standard laboratory coat.
To protect skin and personal

clothing from contamination.[8]

Handling and Operational Procedures
Adherence to proper handling procedures is critical for safety and to maintain the integrity of

the product.

General Handling:

Work in a well-ventilated area to minimize inhalation exposure.[3]

Avoid contact with skin, eyes, and clothing.[9]

Do not eat, drink, or smoke in the handling area.[8]

Wash hands thoroughly after handling the material.[9]

Step-by-Step Handling Protocol:
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Preparation:

Ensure the work area is clean and uncluttered.

Assemble all necessary materials, including the Combivent Respimat inhaler, testing

apparatus, and waste containers.

Don the appropriate PPE as specified in the table above.

Priming the Inhaler (for new units):

Before first use, the inhaler must be primed to ensure proper dosing.[10]

Hold the inhaler upright with the cap closed.

Twist the clear base in the direction of the arrows on the label until it clicks.

Flip the cap open.

Point the inhaler towards the ground and away from yourself and others.

Press the dose-release button.

Repeat the twist, open, and press sequence until a mist is visible.

Repeat three more times to ensure the inhaler is fully primed.[10]

Dose Actuation for Research:

For sample collection or experimental administration, actuate the dose as required by the

protocol.

Be mindful of the direction of the mist to avoid unintentional inhalation or contact.

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately.[3][9]
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If adverse

symptoms occur, seek medical attention.[9][11]

Skin Contact

Remove contaminated clothing and wash the

affected area immediately with plenty of soap

and water.[9][11]

Eye Contact

Immediately flush the eyes with large amounts

of cool water for at least 15 minutes. Seek

medical attention.[9][11]

Ingestion

If the person is conscious, rinse their mouth with

water. Do not induce vomiting. Seek medical

attention.[9]

Disposal Plan
Proper disposal of Combivent Respimat is essential to prevent environmental contamination

and potential harm.

Partially Used or Expired Inhalers:

Do not dispose of in regular trash or recycle.

The inhaler should be disposed of through an approved waste disposal plant or a

pharmaceutical take-back program.[3][12]

Contact your institution's environmental health and safety department for specific

guidelines on pharmaceutical waste disposal.

Some local pharmacies or waste management facilities may accept expired or used

inhalers.[13]

Empty Inhalers:

Even when empty, the canister is under pressure and should not be punctured or

incinerated.[12]
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Follow the same disposal routes as for partially used or expired inhalers.

Contaminated Materials:

Any materials contaminated with the Combivent Respimat solution, such as gloves or

absorbent pads, should be disposed of as chemical waste according to your institution's

protocols.

Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling Combivent Respimat in a

laboratory setting, emphasizing key safety checkpoints.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1264432?utm_src=pdf-body
https://www.benchchem.com/product/b1264432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal Emergency Procedures

Assemble Materials

Don PPE:
- Gloves

- Eye Protection
- Lab Coat

Prime Inhaler
(if new)

Proceed to Handling

Actuate Dose for
Experimental Use

Dispose of Contaminated
Materials as Chemical Waste

After Experiment

In Case of Exposure:
Follow First Aid Measures

Accidental
Exposure

Dispose of Inhaler via
Approved Pharmaceutical

Waste Stream

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Combivent Respimat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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